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Compound of Interest

Compound Name: SBC-115337

cat. No.: B7775811

Technical Support Center: SBC-115337

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and drug development professionals working with SBC-
115337.

Frequently Asked Questions (FAQs)

1. What is SBC-115337?

SBC-115337 is a potent small molecule inhibitor of Proprotein Convertase Subtilisin/Kexin type
9 (PCSK9) with an IC50 value of 0.5 uM.[1][2][3] It is a benzofuran compound investigated for
its potential role in regulating LDL receptor metabolism.

2. What is the mechanism of action of SBC-1153377

SBC-115337 functions by inhibiting PCSK9. PCSK9 is a protein that binds to the low-density
lipoprotein receptor (LDLR) on the surface of hepatocytes, targeting it for lysosomal
degradation.[4][5] By inhibiting PCSK9, SBC-115337 prevents the degradation of LDLR,
leading to an increased number of LDLRs available to clear circulating LDL cholesterol from the
bloodstream.[4][5]

3. What are the common research applications of SBC-115337?

SBC-115337 is primarily used in research to study the role of PCSK9 in cholesterol metabolism
and cardiovascular disease. It can be used in in vitro studies with cell lines like HepG2 to
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investigate its effects on LDLR expression and LDL uptake.[1][3] It has also been used in in
vivo studies with mice to evaluate its impact on LDL cholesterol levels.[1][3]

4. How should | store SBC-1153377?

SBC-115337 powder is typically stored at -20°C for long-term stability (up to 3 years). For
short-term storage, 4°C is acceptable for up to 2 years. Stock solutions in a solvent should be
stored at -80°C for up to 6 months or -20°C for up to 1 month.[1][3]

Troubleshooting Solubility Issues

Problem: SBC-115337 is not dissolving in my chosen
solvent.

Solution:

« Initial Solvent Selection: The recommended solvent for preparing stock solutions of SBC-
115337 is dimethyl sulfoxide (DMSO).[1][2][3]

o Enhancing Dissolution in DMSO: To aid dissolution in DMSO, you can employ the following
techniques:

o Ultrasonication: Use a sonicating water bath to disperse the compound.

o Warming: Gently warm the solution. For SBC-115337 in DMSO, heating to 60°C can
improve solubility.[1][2][3]

e Use High-Quality, Anhydrous DMSO: The presence of water in DMSO can significantly
reduce the solubility of many organic compounds. It is crucial to use newly opened or
properly stored anhydrous DMSO.[1][3]

Problem: My SBC-115337 stock solution in DMSO
precipitates when diluted into aqueous buffer.

Solution:

This is a common issue with compounds that have low aqueous solubility. Here are several
strategies to address this:
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o Lower the Final DMSO Concentration: Aim for the lowest possible final DMSO concentration
in your assay that still maintains the desired SBC-115337 concentration. Often, a final
DMSO concentration of 0.1% to 0.5% is well-tolerated by most cell-based assays.

o Serial Dilutions: Instead of a single large dilution, perform serial dilutions of your DMSO
stock solution into the aqueous buffer. This gradual change in solvent composition can
sometimes prevent immediate precipitation.

e Use of Pluronic F-68 or other surfactants: A small amount of a non-ionic surfactant like
Pluronic F-68 (typically 0.01% to 0.1%) in the final agueous medium can help to maintain the
solubility of hydrophobic compounds.

o Formulation with Co-solvents (for in vivo studies): For animal studies, more complex vehicle
formulations may be necessary. A formulation used for a similar PCSK9 inhibitor, SBC-
115076, consists of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[6] Another
option is 10% DMSO in 90% (20% SBE-B-CD in Saline).[6] These formulations should be
tested for their suitability with SBC-115337.

Data Presentation

Table 1: Solubility of SBC-115337 and an Analog Compound
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. Molar
Compound Solvent Solubility . Notes
Concentration

Dissolution can
be aided by
ultrasonication,

warming, and

6.67 mg/mL[1][2] heating to 60°C.
SBC-115337 DMSO 14.09 mM
[3] [1][2][3] Use of
newly opened
DMSO is
recommended.
[11[3]
SBC-115076 Saturation
DMSO > 100 mg/mL[6] 189.53 mM
(Analog) unknown.
10% DMSO, )
Clear solution;
SBC-115076 40% PEG300, ]
> 2.5 mg/mL[6] 4.74 mM saturation
(Analog) 5% Tween-80,
] unknown.
45% Saline
10% DMSO, Clear solution;
SBC-115076 ]
90% (20% SBE- > 2.5 mg/mL[6] 4.74 mM saturation
(Analog) ] ]
B-CD in Saline) unknown.
Clear solution;
SBC-115076 10% DMSO, ]
] > 2.5 mg/mL][6] 4.74 mM saturation
(Analog) 90% Corn Oil

unknown.

Note: Solubility data for SBC-115337 in other common solvents such as ethanol, methanol, or
agueous buffers is not readily available. It is recommended to perform small-scale solubility
tests to determine the most appropriate solvent for your specific application.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of SBC-115337 in DMSO

Materials:
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SBC-115337 (Molecular Weight: 473.48 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sonicating water bath

Warming plate or water bath
Procedure:

o Calculate the mass of SBC-115337 required to make the desired volume of a 10 mM stock
solution. For example, to make 1 mL of a 10 mM solution, you will need 4.735 mg of SBC-
115337.

e Weigh the calculated amount of SBC-115337 powder and place it in a sterile microcentrifuge
tube or vial.

e Add the appropriate volume of anhydrous DMSO to the tube.
» Vortex the solution vigorously for 1-2 minutes.

e |If the compound is not fully dissolved, place the tube in a sonicating water bath for 10-15
minutes.

o If solubility is still an issue, gently warm the solution to 60°C with intermittent vortexing until
the compound is completely dissolved.

 Allow the solution to cool to room temperature before use.

o For storage, aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw
cycles and store at -80°C.

Mandatory Visualizations
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Caption: PCSK9 Inhibition by SBC-115337
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Start: Dissolving SBC-115337

[Use Anhydrous DMSO]

Is it fully dissolved?

Ultrasonicate Stock Solution Ready

Warm to 60°C [Dilute into Aqueous Buffea

l

Does it precipitate?

Lower final DMSO %

No

Use serial dilutions

Add surfactant (e.g., Pluronic F-68)

Final Solution Ready
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Caption: SBC-115337 Solubility Troubleshooting Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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